Cas no 19962-07-3 (Pentyl N-(3-hydroxyphenyl)carbamate)

• Product Name: Pentyl N-(3-hydroxyphenyl)carbamate
• CAS No: 19962-07-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 908752
• PubChem ID: 312531
• Update Time: 2025-04-19

Pentyl N-(3-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Pentyl N-(3-hydroxyphenyl)carbamate
• AC1L7LHS
• NSC222632
• NSC-222632
• 19962-07-3
• DTXSID00310176
• NSC 222632

• Inchi： 1S/C12H17NO3/c1-2-3-4-8-16-12(15)13-10-6-5-7-11(14)9-10/h5-7,9,14H,2-4,8H2,1H3,(H,13,15)
• InChI Key： NXXISUVIEGDNDS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)O)=O)CCCCC

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 223.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 315.3°C at 760 mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.561
• PSA: 58.56
• LogP: 3.20390